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Compound of Interest

Compound Name: 5-Hexen-3-one

Cat. No.: B3050204 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the responsible management of chemical waste is a cornerstone of laboratory safety and

environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the

proper disposal of 5-Hexen-3-one, a flammable and potentially hazardous ketone. Adherence

to these procedures is crucial for ensuring a safe laboratory environment and maintaining

regulatory compliance.

Immediate Safety and Hazard Information
5-Hexen-3-one is classified as a hazardous substance. It is a flammable liquid and vapor that

can be harmful if swallowed and may cause skin and eye irritation.[1] It is imperative to handle

this chemical in a well-ventilated area, away from heat, sparks, open flames, and hot surfaces.

[1][2] The use of explosion-proof equipment is also recommended.[1][2] When handling 5-
Hexen-3-one, appropriate personal protective equipment (PPE), including chemical-resistant

gloves, and eye and face protection, is mandatory.[1][3]

Quantitative Hazard and Physical Properties
For quick reference, the key hazard classifications and physical properties of 5-Hexen-3-one
and similar ketones are summarized below. This information is critical for a proper risk

assessment before handling and disposal.
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Property Data Reference

GHS Hazard Codes
H226, H302, H315, H319,

H335
[1]

Description

Flammable liquid and vapor,

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation

[1]

Flash Point 22 °C / 71.6 °F [2]

Boiling Point 127 - 129 °C / 260.6 - 264.2 °F [2]

Specific Gravity 0.84 g/cm³ [2]

Vapor Pressure 23 hPa @ 20 °C [2]

Step-by-Step Disposal Protocol
The mandated and primary method for the disposal of 5-Hexen-3-one is through an approved

hazardous waste disposal facility.[1] Disposing of this chemical down the drain or in regular

trash is strictly prohibited.[1]

1. Waste Collection and Segregation:

Designated Waste Container: All waste containing 5-Hexen-3-one should be collected in a

designated, compatible container.[4] The original container, if in good condition, can be used.

[4] Ensure the container is not made of a material that will react with the ketone.

Avoid Mixing Waste Streams: Do not mix 5-Hexen-3-one waste with other types of chemical

waste, especially incompatible materials.[4][5] For instance, ketones are flammable and

should be kept separate from oxidizers. Segregating waste streams can also reduce

disposal costs.[6][7] Halogenated and non-halogenated solvents should be collected in

separate containers.[5][8]

2. Proper Labeling:
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Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name, "5-Hexen-3-one".[4][8] Avoid using chemical formulas or

abbreviations.[8]

Hazard Symbols: Include the relevant hazard symbols for flammability and irritation.[1]

Composition: If the waste is a mixture, list all components and their approximate

percentages.[8]

3. Storage in a Satellite Accumulation Area (SAA):

Designated Area: Hazardous waste must be stored in a designated Satellite Accumulation

Area (SAA) near the point of generation.[4][9] This area should be clearly marked.

Container Integrity: Waste containers must be kept in good condition and tightly sealed at all

times, except when adding waste.[4] This prevents evaporation and spills.

Segregation in Storage: Within the SAA, ensure that incompatible waste types are

segregated. For example, store acids and bases separately.[9]

4. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Once the waste container is full, or if it has

been in the SAA for up to one year, contact your institution's Environmental Health and

Safety (EHS) department to arrange for pickup and disposal.[9]

Professional Disposal: The waste will be handled by a licensed hazardous waste disposal

company.[7] The ultimate disposal methods may include incineration, where the solvent can

be used as a secondary fuel source, or other treatment processes to render the waste non-

hazardous.[7]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 5-Hexen-3-one from the laboratory setting to its final management.
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Workflow for the proper disposal of 5-Hexen-3-one.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 5-Hexen-3-one, contributing to a secure research environment and the

protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3050204?utm_src=pdf-body
https://www.benchchem.com/product/b3050204?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_4_Hexen_3_one.pdf
https://www.fishersci.com/store/msds?partNumber=AAL07660&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/sds141515-81-3.html
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://solvent-recyclers.com/applications/how-can-we-responsibly-dispose-of-methyl-ethyl-ketone-waste.html
https://ehs.cornell.edu/book/export/html/1333
https://www.njit.edu/sites/njit.edu.environmentalsafety/files/Hazardous%20Chemical%20Waste%20Disposal%201-11-17.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b3050204#5-hexen-3-one-proper-disposal-procedures
https://www.benchchem.com/product/b3050204#5-hexen-3-one-proper-disposal-procedures
https://www.benchchem.com/product/b3050204#5-hexen-3-one-proper-disposal-procedures
https://www.benchchem.com/product/b3050204#5-hexen-3-one-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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